Cas no 27471-37-0 (1-(4-chlorophenyl)piperidin-2-one)

• Product Name: 1-(4-chlorophenyl)piperidin-2-one
• CAS No: 27471-37-0
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD04037086
• CID: 253781
• PubChem ID: 53422142
• Update Time: 2025-10-29

1-(4-chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)piperidin-2-one
• 1-(4-CHLORO-PHENYL)-PIPERIDIN-2-ONE
• 2-Piperidinone,1-(4-chlorophenyl)
• 2-Piperidone,1-(p-chlorophenyl)-(8CI)
• 27471-37-0
• EN300-329705
• SCHEMBL2725729
• AKOS017344713
• DTXSID80697977
• 1-(4-Chloro-phenyl)piperidin-2-one
• CS-0349045

• MDL： MFCD04037086
• Inchi： 1S/C11H12ClNO/c12-9-4-6-10(7-5-9)13-8-2-1-3-11(13)14/h4-7H,1-3,8H2
• InChI Key： MATLCDYJRXTULR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CCCC1)=O

Computed Properties

• Exact Mass: 209.06100
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 20.31000
• LogP: 2.92190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-chlorophenyl)piperidin-2-one

1-(4-Chlorophenyl)Piperidin-2-One: A Comprehensive Overview

1-(4-Chlorophenyl)Piperidin-2-One (CAS No. 27471-37-0) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, often referred to as chlorophenyl piperidinone, has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis. The molecule consists of a piperidinone ring fused with a 4-chlorophenyl group, creating a structure that exhibits intriguing chemical behavior and biological activity.

The piperidinone core of this compound is a six-membered ring containing one oxygen atom in the lactam position, which imparts significant stability and reactivity. The presence of the 4-chlorophenyl substituent introduces electronic effects that can influence the compound's reactivity and solubility. This combination makes 1-(4-Chlorophenyl)Piperidin-2-One a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

Recent studies have highlighted the potential of chlorophenyl piperidinone as a precursor for the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of MAO inhibitors (monoamine oxidase inhibitors), which are used in the treatment of neurodegenerative diseases such as Parkinson's disease. The compound's ability to modulate enzyme activity has been attributed to its unique electronic configuration, which allows for selective binding to target proteins.

In addition to its pharmacological applications, 1-(4-Chlorophenyl)Piperidin-2-One has been employed in the synthesis of advanced materials. Its ability to form stable amide bonds makes it an ideal candidate for constructing polymer-based materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the use of this compound in creating biocompatible polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of chlorophenyl piperidinone has also been a focal point of recent research. Traditional methods involve multi-step reactions, often requiring harsh conditions and expensive reagents. However, innovative approaches leveraging catalytic asymmetric synthesis have emerged, enabling more efficient and environmentally friendly production methods. These advancements not only enhance the scalability of the compound but also reduce its production costs, making it more accessible for industrial applications.

From a structural standpoint, 1-(4-Chlorophenyl)Piperidin-2-One exhibits interesting photophysical properties, which have been exploited in optoelectronic devices. Researchers have investigated its potential as a fluorescent probe for sensing applications, particularly in detecting metal ions and environmental pollutants. The compound's ability to emit light upon interaction with specific analytes makes it a promising candidate for developing next-generation sensing technologies.

Moreover, the stereochemistry of chlorophenyl piperidinone plays a crucial role in determining its biological activity. Enantiomeric forms of the compound have been shown to exhibit differential effects on cellular systems, highlighting the importance of chirality in drug design. Recent studies have focused on resolving enantiomers using chiral chromatography and spectroscopy techniques, paving the way for more precise control over the compound's therapeutic properties.

In conclusion, 1-(4-Chlorophenyl)Piperidin-2-One (CAS No. 27471-37-0) stands as a pivotal compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology.